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Compound of Interest

Compound Name:
3',4'-Dimethoxy-alpha-

naphthoflavone

Cat. No.: B144455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis pathway of 3',4'-Dimethoxy-alpha-
naphthoflavone, a derivative of alpha-naphthoflavone, which is recognized for its role as an

inhibitor of cytochrome P450 (CYP) enzymes, particularly CYP1B1. This document provides a

comprehensive overview of the chemical synthesis, including experimental protocols and

relevant data, as well as the biological context of its mechanism of action.

Physicochemical Properties
A summary of the key physicochemical properties of 3',4'-Dimethoxy-alpha-naphthoflavone
is presented below.
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Property Value Source

Molecular Formula C₂₁H₁₆O₄ PubChem[1]

Molecular Weight 332.35 g/mol LGC Standards[2]

Accurate Mass 332.105 g/mol LGC Standards[2]

IUPAC Name

2-(3,4-

dimethoxyphenyl)benzo[h]chro

men-4-one

LGC Standards[2]

CAS Number 14756-24-2 LGC Standards[2]

Synthesis Pathway
The synthesis of 3',4'-Dimethoxy-alpha-naphthoflavone is a two-step process. The first step

involves a Claisen-Schmidt condensation to form a chalcone precursor, which is then cyclized

in the second step to yield the final flavone product.
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Step 1: Claisen-Schmidt Condensation

Step 2: Oxidative Cyclization

1'-Hydroxy-2'-acetonaphthone

(E)-1-(1-hydroxynaphthalen-2-yl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one
(Chalcone Precursor)Base (e.g., KOH)

Ethanol

3,4-Dimethoxybenzaldehyde
Base (e.g., KOH)

Ethanol

3',4'-Dimethoxy-alpha-naphthoflavone

Iodine (I₂)
DMSO, Reflux

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cytoplasm

Nucleus

Inactive AhR Complex
(AhR, Hsp90, AIP, p23)

Active AhR-ARNT
Heterodimer

Translocation and
Dimerization with ARNT

Ligand
(e.g., Xenobiotic)

Xenobiotic Response Element (XRE)
on DNA

Binds to

CYP1B1 Gene

Induces Transcription

CYP1B1 mRNA

Transcription

CYP1B1 Protein
(Enzyme)

Translation

Metabolism of
Substrates

Catalyzes

3',4'-Dimethoxy-alpha-naphthoflavone

Inhibits

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b144455?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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